Cas no 835886-98-1 (C-1-(1-Phenyl-ethyl)-pyrrolidin-3-yl-methylamine)

C-1-(1-Phenyl-ethyl)-pyrrolidin-3-yl-methylamine structure
835886-98-1 structure
Product Name:C-1-(1-Phenyl-ethyl)-pyrrolidin-3-yl-methylamine
CAS No:835886-98-1
MF:C13H20N2
MW:204.311303138733
CID:1067938
PubChem ID:2980506
Update Time:2025-09-26

C-1-(1-Phenyl-ethyl)-pyrrolidin-3-yl-methylamine Chemical and Physical Properties

Names and Identifiers

    • C-[1-(1-Phenyl-ethyl)-pyrrolidin-3-yl]-methylamine
    • SCHEMBL5460089
    • HMS1600E13
    • 1-[1-(1-PHENYLETHYL)PYRROLIDIN-3-YL]METHANAMINE
    • CS-0330967
    • AKOS016343987
    • KNCVIVHOXNPVNM-UHFFFAOYSA-N
    • AKOS000193776
    • BB 0254956
    • [1-(1-phenylethyl)pyrrolidin-3-yl]methanamine
    • 835886-98-1
    • LS-12431
    • (1-(1-Phenylethyl)pyrrolidin-3-yl)methanamine
    • ALBB-033057
    • 852655-81-3
    • C-1-(1-Phenyl-ethyl)-pyrrolidin-3-yl-methylamine
    • MDL: MFCD06630189
    • Inchi: 1S/C13H20N2/c1-11(13-5-3-2-4-6-13)15-8-7-12(9-14)10-15/h2-6,11-12H,7-10,14H2,1H3
    • InChI Key: KNCVIVHOXNPVNM-UHFFFAOYSA-N
    • SMILES: N1(C(C)C2C=CC=CC=2)CCC(CN)C1

Computed Properties

  • Exact Mass: 204.162648646g/mol
  • Monoisotopic Mass: 204.162648646g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 187
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 29.3Ų

Experimental Properties

  • Density: 1.0±0.1 g/cm3
  • Boiling Point: 290.2±13.0 °C at 760 mmHg
  • Flash Point: 120.6±15.0 °C
  • Vapor Pressure: 0.0±0.6 mmHg at 25°C

C-1-(1-Phenyl-ethyl)-pyrrolidin-3-yl-methylamine Security Information

C-1-(1-Phenyl-ethyl)-pyrrolidin-3-yl-methylamine Pricemore >>

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